Cas no 81486-02-4 (1-(1,1-Dioxothiolan-2-yl)-5-fluoropyrimidine-2,4-dione)

1-(1,1-Dioxothiolan-2-yl)-5-fluoropyrimidine-2,4-dione structure
81486-02-4 structure
Product name:1-(1,1-Dioxothiolan-2-yl)-5-fluoropyrimidine-2,4-dione
CAS No:81486-02-4
MF:C8H9FN2O4S
MW:248.231464147568
CID:721921

1-(1,1-Dioxothiolan-2-yl)-5-fluoropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-(tetrahydro-1,1-dioxido-2-thienyl)-
    • 1-(2'-tetrahydrothienyl)-5 fluorouracil-1-'1'-dioxide
    • FUSO2
    • 2-(5-Fluorouracil-1-yl)tetrahydrothiophene-1,1-dioxide
    • 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(tetrahydro-2-thienyl)-, S,S-dioxide
    • 2-(5-Fluoro-4-hydroxy-2-oxopyrimidin-1(2H)-yl)-1lambda~6~-thiolane-1,1-dione
    • 1-(1,1-Dioxothiolan-2-yl)-5-fluoropyrimidine-2,4-dione
    • Inchi: 1S/C8H9FN2O4S/c9-5-4-11(8(13)10-7(5)12)6-2-1-3-16(6,14)15/h4,6H,1-3H2,(H,10,12,13)
    • InChI Key: YUPJZHWEUDXVQY-UHFFFAOYSA-N
    • SMILES: S1(CCCC1N1C=C(C(NC1=O)=O)F)(=O)=O

Computed Properties

  • Exact Mass: 248.027
  • Monoisotopic Mass: 248.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 91.9

Experimental Properties

  • Density: 1.64
  • Refractive Index: 1.596

1-(1,1-Dioxothiolan-2-yl)-5-fluoropyrimidine-2,4-dione Related Literature

Additional information on 1-(1,1-Dioxothiolan-2-yl)-5-fluoropyrimidine-2,4-dione

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